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Compound of Interest

Compound Name: JNJ 28610244

Cat. No.: B13442230 Get Quote

JNJ-28610244: Technical Support Center
This technical support center provides comprehensive guidelines for the storage, handling, and

troubleshooting of JNJ-28610244 for research and development professionals.

Frequently Asked Questions (FAQs)
Q1: What is JNJ-28610244?

A1: JNJ-28610244 is a potent and selective agonist for the histamine H4 receptor (H4R).[1] It is

utilized in research settings to investigate the roles of the H4R in various physiological and

pathological processes. This compound is for research use only and not for human or

veterinary use.[2]

Q2: What is the primary mechanism of action for JNJ-28610244?

A2: JNJ-28610244 functions as a specific agonist of the H4 receptor.

Q3: What are the recommended storage conditions for JNJ-28610244?

A3: For optimal stability, JNJ-28610244 should be stored under specific conditions depending

on its form. As a solid powder, it is recommended to be stored at -20°C for long-term storage

(months to years) and can be kept at 4°C for short-term use (days to weeks).[2] Stock solutions

in solvent should be stored at -80°C for up to six months.

Q4: In which solvents is JNJ-28610244 soluble?
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A4: JNJ-28610244 is soluble in dimethyl sulfoxide (DMSO).

Q5: How should JNJ-28610244 be shipped?

A5: JNJ-28610244 is typically shipped at ambient temperature as a non-hazardous chemical.

[2] The compound is considered stable for the duration of shipping and customs processing.[2]

Quantitative Data Summary
The following tables summarize the key quantitative information for the storage and handling of

JNJ-28610244.

Table 1: Storage Conditions

Form
Short-Term Storage (Days
to Weeks)

Long-Term Storage
(Months to Years)

Solid Powder 0 - 4°C -20°C

In Solvent -20°C (up to 6 months) -80°C (up to 6 months)

Table 2: Shelf Life

Form Condition Shelf Life

Solid Powder Properly Stored >2 years

In Solvent -80°C 6 Months

In Solvent -20°C 6 Months

Experimental Protocols
Recommended Protocol for Stock Solution Preparation

Objective: To prepare a stock solution of JNJ-28610244 in DMSO.

Materials:
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JNJ-28610244 solid powder

Anhydrous dimethyl sulfoxide (DMSO)

Sterile polypropylene microcentrifuge tubes

Calibrated micropipettes

Procedure:

Equilibrate the vial of JNJ-28610244 solid powder to room temperature before opening to

prevent moisture condensation.

Weigh the desired amount of JNJ-28610244 powder using an analytical balance in a

chemical fume hood.

Add the appropriate volume of DMSO to the vial to achieve the desired stock

concentration.

Vortex the solution for 1-2 minutes to aid in dissolution. Gentle warming (to 37°C) or

sonication can be used if necessary to fully dissolve the compound.

Visually inspect the solution to ensure there is no undissolved particulate matter.

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes

to avoid repeated freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage.
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Issue Possible Cause Recommended Solution

Compound will not dissolve in

DMSO
Incorrect solvent volume used.

Re-calculate the required

solvent volume based on the

desired concentration and the

amount of compound.

Compound has precipitated

out of solution due to low

temperature.

Gently warm the solution to

37°C and vortex or sonicate

until the compound is fully

dissolved.

The concentration is too high.

Dilute the solution with

additional DMSO to a lower

concentration.

Inconsistent experimental

results

Degradation of the compound

due to improper storage.

Ensure the compound is

stored at the recommended

temperatures and protected

from light. Use fresh aliquots

for each experiment.

Repeated freeze-thaw cycles

of the stock solution.

Prepare single-use aliquots of

the stock solution to minimize

freeze-thaw cycles.

Inaccurate pipetting of the

stock solution.

Use calibrated micropipettes

and proper pipetting

techniques.
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JNJ-28610244 Storage Workflow
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Caption: Workflow for proper storage of JNJ-28610244.
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Troubleshooting Solubility Issues

Compound Precipitation Observed

Is concentration too high?

Warm to 37°C and/or sonicate
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Caption: Decision tree for troubleshooting solubility problems.
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Caption: JNJ-28610244 as a histamine H4 receptor agonist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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